Cas no 29651-54-5 (4,4-(Cyclododecane-1,1-diyl)diphenol)

• Product Name: 4,4-(Cyclododecane-1,1-diyl)diphenol
• CAS No: 29651-54-5
• MF: C₂₄H₃₂O₂
• MW: 352.509687423706
• CID: 238058
• PubChem ID: 15850060
• Update Time: 2025-06-09

4,4-(Cyclododecane-1,1-diyl)diphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-cyclododecylidenebis-
• 4-[1-(4-hydroxyphenyl)cyclododecyl]phenol
• 4,4'-(Cyclododecane-1,1-diyl)diphenol
• AK542954
• 1,1-bis(4-hydroxyphenyl)cyclododecane
• BHWMWBACMSEDTE-UHFFFAOYSA-N
• 1,1-bis(4-hydroxyphenyl)-cyclododecane
• 4,4'-(1,1-Cyclododecanediyl)bisphenol
• AKOS027460997
• C24H32O2
• 29651-54-5
• 1,1-bis(4'-hydroxyphenyl)-cyclododecane
• DS-19177
• SCHEMBL123034
• DTXSID90578849
• CS-0179157
• F21324
• 4,4-(Cyclododecane-1,1-diyl)diphenol

• Inchi： 1S/C24H32O2/c25-22-14-10-20(11-15-22)24(21-12-16-23(26)17-13-21)18-8-6-4-2-1-3-5-7-9-19-24/h10-17,25-26H,1-9,18-19H2
• InChI Key： BHWMWBACMSEDTE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)O)CCCCCCCCCCC1

Computed Properties

• Exact Mass: 352.24036
• Monoisotopic Mass: 352.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.0±0.0 g/cm3
• Melting Point: Not available
• Boiling Point: 518.2±0.0 °C at 760 mmHg
• Flash Point: 228.8±0.0 °C
• PSA: 40.46
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

4,4-(Cyclododecane-1,1-diyl)diphenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4,4-(Cyclododecane-1,1-diyl)diphenol

Recent Advances in the Study of 4,4-(Cyclododecane-1,1-diyl)diphenol (CAS: 29651-54-5) and Its Applications in Chemical Biology and Medicine

4,4-(Cyclododecane-1,1-diyl)diphenol (CAS: 29651-54-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel materials and bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and emerging biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4,4-(Cyclododecane-1,1-diyl)diphenol as a precursor for the development of new polymer-based drug delivery systems. The study demonstrated that the compound's rigid cycloaliphatic structure enhances the thermal stability and mechanical properties of the resulting polymers, making them suitable for controlled-release formulations. This finding opens new avenues for the design of advanced drug carriers with improved performance characteristics.

Another significant development was reported in ACS Biomaterials Science & Engineering, where scientists investigated the compound's potential in tissue engineering applications. The research team successfully incorporated 4,4-(Cyclododecane-1,1-diyl)diphenol into scaffold materials, observing enhanced cell adhesion and proliferation compared to traditional polymer scaffolds. These results suggest that this compound could play a crucial role in the development of next-generation biomaterials for regenerative medicine.

From a pharmacological perspective, recent in vitro studies have revealed interesting biological activities associated with derivatives of 4,4-(Cyclododecane-1,1-diyl)diphenol. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel analogs showing promising anti-inflammatory activity through selective COX-2 inhibition. The structure-activity relationship studies indicated that modifications to the phenolic hydroxyl groups significantly influenced the compounds' biological potency and selectivity.

The compound's unique chemical structure has also attracted attention in materials science. Researchers at several institutions have recently developed novel liquid crystalline materials based on 4,4-(Cyclododecane-1,1-diyl)diphenol derivatives. These materials exhibit interesting mesomorphic properties that could be valuable for optoelectronic applications, as reported in a 2023 issue of Advanced Materials.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4,4-(Cyclododecane-1,1-diyl)diphenol. Recent process chemistry studies have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2024 publication in Organic Process Research & Development presented an improved catalytic method for the compound's production, achieving higher purity while minimizing waste generation.

Looking forward, the diverse applications of 4,4-(Cyclododecane-1,1-diyl)diphenol across chemical biology and pharmaceutical sciences suggest it will remain an important compound for research and development. Future studies are expected to explore its potential in targeted drug delivery, advanced biomaterials, and as a scaffold for bioactive molecule design. The compound's CAS number (29651-54-5) continues to appear with increasing frequency in patent applications, indicating growing commercial interest in its applications.